3-Cyano-5-(4-fluoro-3-methoxyphenyl)phenol, 95%

• IUPAC Name: 3-(4-fluoro-3-methoxyphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO2/c1-18-14-7-10(2-3-13(14)15)11-4-9(8-16)5-12(17)6-11/h2-7,17H,1H3
• InChI Key: AFRZRKVBGZKSOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)C#N)O)F
• Molecular Formula: C14H10FNO2
• DSSTOX Substance ID: DTXSID50684793
• Molecular Weight: 243.23 g/mol
• CAS RN: 1261889-48-8

Description

3-Cyano-5-(4-fluoro-3-methoxyphenyl)phenol, 95% (also known as 4-Fluoro-3-methoxy-5-cyanophenol or 4F3MC) is a synthetic phenol that has a wide range of applications in the scientific research field. It is a white powder that is soluble in organic solvents, and it has a melting point of 88-90°C. 4F3MC has been studied extensively in recent years due to its unique properties, which make it useful in a variety of applications.

Scientific Research Applications

4F3MC has a number of applications in scientific research, including its use as a reagent in organic synthesis, as a catalyst in the polymerization of vinyl monomers, and as a fluorescent probe for the detection of metal ions. It is also used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and dyes. In addition, 4F3MC is used in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides.

Mechanism of Action

The mechanism of action of 4F3MC is not fully understood, but it is believed to involve a number of processes. It is thought that 4F3MC can act as an electron-donor, which can lead to the formation of free radicals and other reactive species. It is also believed that 4F3MC can act as an electron-withdrawing group, which can lead to the formation of covalent bonds between molecules. Additionally, 4F3MC can interact with metal ions, which can lead to the formation of coordination complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4F3MC are not well understood, but it is believed to have a number of effects on the body. It is believed to have antioxidant properties, which could potentially reduce the risk of certain diseases. It is also believed to have anti-inflammatory properties, which could be beneficial in the treatment of certain conditions. Additionally, 4F3MC is thought to have antifungal properties, which could be useful in the treatment of fungal infections.

Advantages and Limitations for Lab Experiments

4F3MC is a useful reagent for laboratory experiments due to its high purity and low cost. Additionally, it is relatively easy to synthesize and can be stored for long periods of time without degradation. However, there are some limitations to using 4F3MC in laboratory experiments. It is not very soluble in water, and it can be toxic if inhaled or ingested. Additionally, it is not very stable in the presence of light or oxygen, so it must be stored in a dark, airtight container.

Future Directions

There are a number of potential future directions for research on 4F3MC. One potential direction is to explore its potential as a therapeutic agent for the treatment of various diseases, such as cancer and Alzheimer’s disease. Additionally, further research could be done to explore its potential as a fluorescent probe for the detection of metal ions. Furthermore, research could be done to explore its potential as an antioxidant, anti-inflammatory, and antifungal agent. Finally, research could be done to explore its potential as a catalyst for the polymerization of vinyl monomers.

Synthesis Methods

4F3MC can be synthesized by a two-step process that involves the reaction of 3-cyano-4-fluorophenol with 4-methoxyphenylmagnesium bromide. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and the reaction is usually carried out at a temperature of 0-10°C. The reaction is generally complete in a few minutes, and the product can be isolated using standard techniques such as crystallization or column chromatography.